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Compound of Interest

Compound Name: 4-fluoro-1H-indazol-7-amine

Cat. No.: B1332655 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Analysis of 4-fluoro-1H-indazol-amine Isomers with a Focus on

Sourcing and Synthetic Accessibility

Executive Summary
This document addresses the inquiry regarding 4-fluoro-1H-indazol-7-amine. An extensive

search of chemical databases and scientific literature reveals that a specific CAS (Chemical

Abstracts Service) number for 4-fluoro-1H-indazol-7-amine is not publicly registered. This

indicates that the compound is not a commercially available reagent and has limited to no

representation in published scientific literature, precluding the development of a detailed

technical guide on its specific properties and associated experimental protocols at this time.

However, several positional isomers of this compound are well-documented and available. This

whitepaper provides a comparative technical overview of these related, accessible isomers,

which serve as crucial structural motifs in medicinal chemistry. The data presented herein is

intended to guide researchers in selecting viable alternative scaffolds for drug discovery

programs.

Isomer Identification and CAS Numbers
While 4-fluoro-1H-indazol-7-amine remains elusive, the following isomers are characterized

and cataloged:
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Chemical Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

4-fluoro-1H-indazol-3-

amine
404827-78-7 C₇H₆FN₃ 151.14

4-fluoro-1H-indazol-6-

amine
885520-07-0 C₇H₆FN₃ 151.14

1H-indazol-7-amine

(unfluorinated parent)
21443-96-9 C₇H₇N₃ 133.15

4-fluoro-1H-indazole

(amine-free parent)
341-23-1 C₇H₅FN₂ 136.13

Data sourced from multiple chemical supplier databases and PubChem.[1][2][3][4]

The absence of a CAS number for the 7-amino isomer suggests it may be a novel compound

or an intermediate that has not been synthesized or isolated on a scale requiring registration.

Physicochemical Properties of Documented
Isomers
The properties of available isomers provide a baseline for predicting the characteristics of the

target compound.

Compound Purity Storage Conditions

4-fluoro-1H-indazol-3-amine ≥98% 4°C, protect from light

4-fluoro-1H-indazol-6-amine ≥96% 4°C, protect from light

Data compiled from ChemScene.[1][4]

Synthesis and Experimental Protocols
Detailed experimental protocols are not available for the specific 7-amino target. However,

general synthetic routes to the indazole core and its amino-substituted derivatives are well-
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established. These methods typically involve the cyclization of appropriately substituted

fluorinated benzonitriles or anilines.

General Synthesis of 3-Aminoindazoles from o-Fluorobenzonitriles

A prevalent method for synthesizing 3-aminoindazoles involves the reaction of an ortho-

fluorobenzonitrile derivative with hydrazine hydrate.[5][6] This process is a nucleophilic

aromatic substitution (SNAr) followed by an intramolecular cyclization.

Experimental Workflow: Synthesis of 3-Aminoindazoles

Below is a generalized workflow diagram for the synthesis of 3-aminoindazoles, a common

structural class among the documented isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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